2-(6-Methoxypyridin-2-yl)propan-2-ol

• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• IUPAC Name: 2-(6-methoxypyridin-2-yl)propan-2-ol
• InChI: InChI=1S/C9H13NO2/c1-9(2,11)7-5-4-6-8(10-7)12-3/h4-6,11H,1-3H3
• InChI Key: UCWFQPQKAYPSPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC(=CC=C1)OC)O

Description

2-(6-Methoxypyridin-2-yl)propan-2-ol is an organic compound that belongs to the class of pyridine derivatives It features a methoxy group at the 6-position of the pyridine ring and a propan-2-ol group at the 2-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Methoxypyridin-2-yl)propan-2-ol typically involves the reaction of 6-methoxypyridine with a suitable propan-2-ol derivative under controlled conditions. One common method involves the use of a Grignard reagent, where 6-methoxypyridine is reacted with a propan-2-ol Grignard reagent in the presence of a catalyst to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-(6-Methoxypyridin-2-yl)propan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form corresponding alcohols or amines.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

2-(6-Methoxypyridin-2-yl)propan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(6-Methoxypyridin-2-yl)propan-2-ol involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-(6-Bromopyridin-2-yl)propan-2-ol: Similar structure but with a bromine atom instead of a methoxy group.

2-(6-Chloropyridin-2-yl)propan-2-ol: Similar structure but with a chlorine atom instead of a methoxy group.

(6-Methoxypyridin-2-yl)methanamine: Similar structure but with an amine group instead of a propan-2-ol group

Uniqueness

2-(6-Methoxypyridin-2-yl)propan-2-ol is unique due to the presence of both a methoxy group and a propan-2-ol group, which confer distinct chemical and physical properties.